1-(4-Phenylbutanoyl)piperidine-2-carboxylic acid

• IUPAC Name: 1-(4-phenylbutanoyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C16H21NO3/c18-15(11-6-9-13-7-2-1-3-8-13)17-12-5-4-10-14(17)16(19)20/h1-3,7-8,14H,4-6,9-12H2,(H,19,20)
• InChI Key: PJLWEWJUNPUETF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)O)C(=O)CCCC2=CC=CC=C2
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

1-(4-Phenylbutanoyl)piperidine-2-carboxylic acid, also known as Phenylpiracetam, is a nootropic drug that was first synthesized in the 1980s. It belongs to the family of racetams and is known for its ability to improve cognitive function, memory, and learning ability. Phenylpiracetam has been extensively studied for its potential use in treating cognitive disorders such as Alzheimer's disease, dementia, and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

The exact mechanism of action of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam is not fully understood. However, it is believed to work by increasing the activity of certain neurotransmitters in the brain, including acetylcholine, dopamine, and norepinephrine. This increased activity enhances cognitive function, memory, and learning ability. 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam also increases the density of certain receptors in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam has been found to have a number of biochemical and physiological effects. It increases the production of ATP, the primary energy source for cells, which may contribute to its ability to enhance physical performance. 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam also increases the production of certain enzymes and proteins involved in the growth and repair of neurons, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam has a number of advantages and limitations for lab experiments. Its ability to enhance cognitive function, memory, and learning ability makes it a useful tool for studying the brain and its functions. However, its effects on neurotransmitter activity and receptor density may make it difficult to isolate the specific mechanisms by which it works. Additionally, the lipophilicity of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam may make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam. One area of interest is its potential use in treating cognitive disorders such as Alzheimer's disease, dementia, and ADHD. Further research is needed to determine the optimal dosages and treatment regimens for these conditions. Another area of interest is its potential use in enhancing physical performance, reducing anxiety and depression, and treating addiction. Further research is needed to determine the safety and efficacy of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam for these indications. Finally, further research is needed to better understand the mechanism of action of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam and its effects on neurotransmitter activity and receptor density.

Synthesis Methods

1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam is synthesized by modifying the chemical structure of Piracetam, another member of the racetam family. The synthesis of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam involves the introduction of a phenyl group at the 4-position of the butanoyl chain of Piracetam. This modification increases the lipophilicity of the molecule, which allows it to cross the blood-brain barrier more easily. The synthesis of 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam is a multi-step process that involves the use of various reagents and solvents.

Scientific Research Applications

1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam has been extensively studied for its potential use in treating cognitive disorders such as Alzheimer's disease, dementia, and ADHD. It has been found to improve cognitive function, memory, and learning ability in both healthy individuals and those with cognitive impairment. 1-(4-Phenylbutanoyl)piperidine-2-carboxylic acidtam has also been studied for its potential use in enhancing physical performance, reducing anxiety and depression, and treating addiction.